Cas no 622374-63-4 (ethyl 6-(3-hydroxy-3-methylbut-1-ynyl)nicotinate)

• Product Name: ethyl 6-(3-hydroxy-3-methylbut-1-ynyl)nicotinate
• CAS No: 622374-63-4
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 956349
• PubChem ID: 11995669
• Update Time: 2025-04-19

ethyl 6-(3-hydroxy-3-methylbut-1-ynyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-(3-hydroxy-3-methylbut-1-ynyl)nicotinate
• ethyl 6-[(3-methyl-3-hydroxy)butyn-1-yl]nicotinate
• DTXSID80475510
• 622374-63-4
• ethyl 6-(3-hydroxy-3-methylbut-1-ynyl)pyridine-3-carboxylate
• Ethyl 6-(3-hydroxy-3-methylbut-1-yn-1-yl)nicotinate
• ethyl 6-(3-hydroxy-3-methylbut-1-yn-1-yl)pyridine-3-carboxylate
• SCHEMBL5413867

• Inchi： 1S/C13H15NO3/c1-4-17-12(15)10-5-6-11(14-9-10)7-8-13(2,3)16/h5-6,9,16H,4H2,1-3H3
• InChI Key： AEZORZSOQHRYBE-UHFFFAOYSA-N
• SMILES： OC(C#CC1C=CC(C(=O)OCC)=CN=1)(C)C

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42000
• LogP: 1.38070